3-Acylpyruvic acids
3-Acylpyruvic acids are a class of organic compounds characterized by the presence of an acyl group attached to the pyruvate moiety. These molecules play significant roles in various biological processes, including metabolic pathways and energy transfer within cells. Structurally, they typically consist of a pyruvic acid backbone with an acyl chain substituent at the 3-position. This functionalization can lead to diverse properties depending on the specific acyl group attached.
The synthesis of 3-acylpyruvic acids often involves chemical reactions such as esterification or amidation, which attach the desired acyl group to the pyruvate structure. These compounds have applications in pharmaceuticals and biochemistry research due to their potential for modulating enzymatic activities and serving as precursors in drug development.
Their stability and reactivity vary based on the nature of the acyl substituent, making them versatile tools for studying metabolic pathways and designing new therapeutic agents.

Structure | Chemical Name | CAS | MF |
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Methyl 2,4-dioxopentanoate | 20577-61-1 | C6H8O4 |
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Ethyl 5,5-dimethyl-2,4-dioxohexanoate | 13395-36-3 | C10H16O4 |
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Ethyl 5-methyl-2,4-dioxohexanoate | 64195-85-3 | C9H14O4 |
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Ethyl 2,4-dioxohexanoate | 13246-52-1 | C8H12O4 |
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Butanoic acid,2,4-dioxo- | 1069-50-7 | C4H4O4 |
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Decanoic acid, 2,4-dioxo-, ethyl ester | 91882-57-4 | C12H20O4 |
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ethyl 5-methoxy-2,4-dioxopentanoate | 98559-11-6 | C8H12O5 |
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ethyl 5,5-dimethoxy-2,4-dioxopentanoate | 108630-69-9 | C9H14O6 |
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Cyclopropanebutanoic acid, 1-methyl-α,γ-dioxo-, ethyl ester | 1512297-76-5 | C10H14O4 |
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Ethyl 2,4-dioxo-4-(1-phenylcyclopropyl)butanoate | 2124263-19-8 | C15H16O4 |
Related Literature
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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